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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl bromide

Cat. No.: B1362055

Technical Support Center: 2-Chloro-4-
fluorobenzyl bromide

This guide provides essential safety information, handling protocols, and troubleshooting for
researchers, scientists, and drug development professionals working with 2-Chloro-4-
fluorobenzyl bromide.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Chloro-4-fluorobenzyl bromide?

Al: 2-Chloro-4-fluorobenzyl bromide is a corrosive substance that can cause severe skin
burns and serious eye damage.[1][2][3] It is also harmful if swallowed and may cause
respiratory irritation.[3][4] The substance is classified as a combustible liquid and may be
corrosive to metals.[1][4]

Q2: What personal protective equipment (PPE) is required when handling this chemical?
A2: A comprehensive suite of PPE is necessary to ensure safety. This includes:

o Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards are mandatory.[1] A face shield should be used in situations
with a higher risk of splashing.[5][6]
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» Skin Protection: Wear chemically resistant gloves that have been inspected before use.[1]
Fire or flame-resistant and impervious clothing is also required.[1] A lab coat should be worn
to protect personal clothing.[6]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a full-face particle
respirator (type N100 US or P3 EN 143) or a self-contained breathing apparatus should be
used.[2][5]

o Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is
handled.[7]

Q3: What are the proper storage conditions for 2-Chloro-4-fluorobenzyl bromide?

A3: The chemical should be stored in a tightly closed, original container in a dry, cool, and well-
ventilated area.[1][4] It should be stored away from incompatible materials, heat, sparks, and
open flames.[1][8] Some sources recommend storage under an inert atmosphere.[4][9][10] The
designated storage area should be locked up.[1][2][3][11]

Q4: What materials are incompatible with 2-Chloro-4-fluorobenzyl bromide?

A4: Avoid contact with strong oxidizing agents, bases, alcohols, amines, and metals.[3][9]
Reactions with these substances can be hazardous.

Q5: What should | do in case of a spill?

A5: In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.
[1] Remove all sources of ignition and use non-sparking tools for cleanup.[1] Wear appropriate
personal protective equipment, including chemical-impermeable gloves.[1] Collect the spilled
material using an inert absorbent material and place it in a suitable, closed container for
disposal.[9] Prevent the chemical from entering drains or the environment.[1][2]

Q6: What are the first-aid measures for exposure to 2-Chloro-4-fluorobenzyl bromide?
AG:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[3] Remove contact lenses if present and easy to do.[1] Seek immediate medical
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attention.[2][3][4]

o Skin Contact: Take off all contaminated clothing immediately and wash the affected area with
soap and plenty of water.[1][3] Seek medical attention.[3][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[1][3] Seek immediate medical attention.[3][4][11]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][2][3][4][11] Never give
anything by mouth to an unconscious person.[1][2] Call a physician or poison control center
immediately.[1][4]

Q7: How should I dispose of 2-Chloro-4-fluorobenzyl bromide waste?

A7: Disposal must be in accordance with local, regional, and national regulations.[4] The

material can be sent to a licensed chemical destruction plant or disposed of by controlled
incineration with flue gas scrubbing.[1] Do not allow the chemical to enter drains or sewer
systems.[1][9]

Quantitative Data Summary

Parameter Value Source(s)
Melting Point 33-35°C [12]
Boiling Point 226.8 £ 25.0 °C (Predicted) [12]

Inert atmosphere, 2-8°C or
Storage Temperature [2][12]
Room Temperature

Hazard Class 8 (Corrosive) [12]
Packing Group 1 [12]
Molecular Weight 223.47 g/mol [12][13][14]
Molecular Formula C7HsBrCIF [12][13]

Experimental Protocols
Standard Handling Protocol
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Preparation: Before handling, ensure the work area is clean and uncluttered. A laboratory
fume hood is required.[2] All necessary PPE must be worn correctly. An eyewash station and
safety shower must be readily accessible.[8][9][11]

Dispensing: Use only non-sparking tools.[1] Avoid the formation of dust and aerosols.[1][2] If
transferring, ground and bond containers to prevent static discharge.[8]

During Use: Keep the container tightly closed when not in use.[4] Avoid contact with skin,
eyes, and clothing.[4] Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2][3][11]

After Use: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Clean the
work area and any equipment used. Decontaminate or dispose of PPE according to
established procedures.

Storage: Return the chemical to the designated locked storage area, ensuring the container
is tightly sealed.[1][2][3][4][11]

Spill Response Protocol
e Immediate Action: Alert others in the vicinity and evacuate the immediate area.

Assessment: From a safe distance, assess the extent of the spill and any immediate dangers
(e.g., proximity to ignition sources).

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: Prevent further spread of the spill using a suitable absorbent material. Do not
allow the spill to enter drains.[1][2]

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a
labeled, sealed container for hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area and any tools used according to your
institution's safety procedures.

Reporting: Report the spill to the appropriate safety personnel.
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Caption: A workflow diagram for responding to a spill of 2-Chloro-4-fluorobenzyl bromide.

Chemical Incompatibility

2-Chloro-4-fluorobenzyl bromide Strong Oxidizing Agents Bases Alcohols Amines Metals

Click to download full resolution via product page

Caption: Diagram illustrating the chemical incompatibilities of 2-Chloro-4-fluorobenzyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BE“GHE Troubleshooting & Optimization

Check Availability & Pricing
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e 12. 2-Chloro-4-fluorobenzyl bromide CAS#: 45767-66-6 [amp.chemicalbook.com]

e 13. scht.com [scbt.com]

e 14. 2-Chloro-4-fluorobenzyl bromide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Safe handling and storage of 2-Chloro-4-fluorobenzyl
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362055#safe-handling-and-storage-of-2-chloro-4-
fluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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